Cas no 24549-65-3 (tert-Butyl 2,2-dimethyl-3-phenylpropanoate)

Tert-Butyl 2,2-dimethyl-3-phenylpropanoate is a sterically hindered ester compound with applications in organic synthesis and pharmaceutical intermediates. Its tert-butyl group enhances stability, making it suitable for reactions requiring controlled conditions. The 2,2-dimethyl substitution provides steric hindrance, influencing reactivity and selectivity in synthetic pathways. The phenylpropanoate moiety offers versatility for further functionalization, such as coupling or reduction reactions. This compound is particularly useful in fine chemical synthesis where precise molecular architecture is critical. Its stability under various conditions and compatibility with common reagents make it a valuable building block in research and industrial processes. Proper handling and storage are recommended to maintain integrity.
tert-Butyl 2,2-dimethyl-3-phenylpropanoate structure
24549-65-3 structure
Product Name:tert-Butyl 2,2-dimethyl-3-phenylpropanoate
CAS No:24549-65-3
MF:C15H22O2
MW:234.333984851837
CID:1092031
PubChem ID:69985592
Update Time:2025-10-28

tert-Butyl 2,2-dimethyl-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2,2-dimethyl-3-phenylpropanoate
    • SCHEMBL7091384
    • Benzenepropanoic acid, alpha,alpha-dimethyl-, 1,1-dimethylethyl ester
    • 24549-65-3
    • tert-Butyl2,2-dimethyl-3-phenylpropanoate
    • Inchi: 1S/C15H22O2/c1-14(2,3)17-13(16)15(4,5)11-12-9-7-6-8-10-12/h6-10H,11H2,1-5H3
    • InChI Key: MCYROJBNDZRHLS-UHFFFAOYSA-N
    • SMILES: O(C(C(C)(C)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 234.161979940g/mol
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

tert-Butyl 2,2-dimethyl-3-phenylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119734-1g
tert-Butyl 2,2-dimethyl-3-phenylpropanoate
24549-65-3 95%
1g
$434.66 2023-09-02
Crysdot LLC
CD12092246-1g
tert-Butyl 2,2-dimethyl-3-phenylpropanoate
24549-65-3 95+%
1g
$518 2024-07-24

tert-Butyl 2,2-dimethyl-3-phenylpropanoate Related Literature

Additional information on tert-Butyl 2,2-dimethyl-3-phenylpropanoate

Comprehensive Overview of tert-Butyl 2,2-dimethyl-3-phenylpropanoate (CAS No. 24549-65-3): Properties, Applications, and Industry Insights

tert-Butyl 2,2-dimethyl-3-phenylpropanoate (CAS No. 24549-65-3) is a specialized ester compound widely recognized for its unique chemical structure and versatile applications in organic synthesis. This compound, often abbreviated as TBDMPP, features a tert-butyl group attached to a 2,2-dimethyl-3-phenylpropanoate backbone, making it a valuable intermediate in pharmaceuticals, fragrances, and fine chemicals. Its molecular formula, C15H22O2, and molecular weight of 234.33 g/mol contribute to its stability and reactivity under controlled conditions.

In recent years, the demand for tert-Butyl 2,2-dimethyl-3-phenylpropanoate has surged due to its role in synthesizing high-value compounds. Researchers and manufacturers frequently search for "TBDMPP solubility," "synthesis of tert-butyl esters," and "CAS 24549-65-3 suppliers," reflecting its industrial relevance. The compound's low volatility and compatibility with polar solvents make it ideal for reactions requiring mild conditions, aligning with the growing trend toward sustainable chemistry.

One of the key advantages of tert-Butyl 2,2-dimethyl-3-phenylpropanoate is its utility in asymmetric synthesis, a hotspot in modern organic chemistry. Its sterically hindered tert-butyl group enhances selectivity in catalytic reactions, addressing common challenges like "how to improve reaction yield" or "green chemistry alternatives." Additionally, its phenylpropanoate moiety is pivotal in designing bioactive molecules, linking it to trending topics such as "drug delivery systems" and "biodegradable materials."

From a technical perspective, CAS No. 24549-65-3 exhibits a boiling point of approximately 280°C and a density of 0.98 g/cm³, properties often queried in "tert-Butyl ester physical data" searches. Its stability under acidic and basic conditions further expands its use in multi-step syntheses, a frequent subject in "advanced organic synthesis techniques" discussions. Notably, the compound's low toxicity profile aligns with regulatory trends emphasizing safer chemical alternatives.

The fragrance industry also leverages tert-Butyl 2,2-dimethyl-3-phenylpropanoate for its subtle aromatic notes, responding to queries like "ester-based perfumery ingredients." Its degradation products are non-persistent, addressing environmental concerns tied to "eco-friendly fragrance formulations." Furthermore, its compatibility with polymer matrices has sparked interest in "specialty coatings" and "adhesive formulations," showcasing its cross-industry appeal.

In conclusion, tert-Butyl 2,2-dimethyl-3-phenylpropanoate (CAS No. 24549-65-3) stands as a multifaceted compound bridging academic research and industrial innovation. Its alignment with sustainability goals, coupled with its structural versatility, ensures its prominence in future chemical advancements. For those exploring "high-purity ester suppliers" or "custom synthesis of phenylpropanoates," this compound offers a reliable and efficient solution.

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